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This technical guide provides a comprehensive overview of the crystal structure of tin(IV)
iodide (SnI₄), a compound of significant interest in various fields of chemical research and

materials science. This document is intended for researchers, scientists, and drug development

professionals seeking detailed structural information and experimental protocols related to this

inorganic compound. While the terms "alpha (α)" and "beta (β)" are not conventionally used in

the existing literature to distinguish polymorphs of tin(IV) iodide, this guide will detail the two

known cubic crystal structures documented for this material.

Introduction to the Crystal Structures of Tin(IV)
Iodide
Tin(IV) iodide, also known as stannic iodide, is a bright orange solid at standard conditions.[1]

It is a tetrahedral molecule that crystallizes in a cubic system.[1] The most commonly reported

and experimentally verified crystal structure possesses the space group Pa-3. A second, less

common cubic structure with the space group P-43m is also documented, primarily in

computational materials databases. This guide will present the crystallographic data for both

structures to facilitate a comparative analysis.
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The quantitative crystallographic data for the two known cubic structures of tin(IV) iodide are

summarized in the tables below for ease of comparison.

Table 1: Crystallographic Data for Tin(IV) Iodide (Space Group: Pa-3)

Parameter Value

Crystal System Cubic

Space Group Pa-3

Space Group Number 205

Lattice Parameter (a) 12.26 Å[2]

Formula Units per Unit Cell (Z) 8[2]

Sn-I Bond Length ~2.69 Å[1][3]

Coordination Geometry of Sn Tetrahedral[3]

Table 2: Crystallographic Data for Tin(IV) Iodide (Space Group: P-43m)

Parameter Value

Crystal System Cubic

Space Group P-43m

Space Group Number 215

Lattice Parameter (a) 6.36 Å

Formula Units per Unit Cell (Z) 1

Sn-I Bond Length ~2.69 Å

Coordination Geometry of Sn Tetrahedral
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The synthesis of tin(IV) iodide is typically achieved through the direct reaction of elemental tin

and iodine. The resulting product is the commonly observed cubic form with the space group

Pa-3. Specific protocols to selectively synthesize the P-43m structure are not well-documented

in the literature.

General Synthesis of Tin(IV) Iodide (Pa-3)
Materials:

Tin (Sn), powder or granules

Iodine (I₂), crystals

Toluene (or other nonpolar solvent such as dichloromethane)

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine elemental tin and iodine

in a stoichiometric ratio (Sn + 2I₂ → SnI₄).

Add a suitable nonpolar solvent, such as toluene, to the flask.

Gently heat the mixture to initiate the reaction. The reaction is exothermic and may become

self-sustaining.

Continue heating under reflux until the characteristic purple vapor of iodine is no longer

visible, and the solution turns a red-brown color.

Filter the hot solution to remove any unreacted tin.

Allow the filtrate to cool, which will cause the bright orange crystals of tin(IV) iodide to

precipitate.

Collect the crystals by filtration and wash with a small amount of cold solvent.

The crystals can be further purified by recrystallization.

Characterization:
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The identity and purity of the synthesized tin(IV) iodide can be confirmed using techniques

such as melting point determination (literature value: 143-144 °C), X-ray diffraction (XRD) to

confirm the crystal structure, and elemental analysis.[1]

Structural Relationship
The two documented crystal structures of tin(IV) iodide are both cubic and feature

tetrahedrally coordinated tin atoms. The primary difference lies in the symmetry and packing of

the SnI₄ molecules within the crystal lattice, as defined by their respective space groups. The

Pa-3 structure is the more complex of the two, with a larger unit cell containing eight formula

units. The P-43m structure represents a simpler arrangement with only one formula unit per

unit cell.

Known Crystal Structures of Tin(IV) IodideSynthesis

Cubic Crystal System
(Pa-3)

Cubic Crystal System
(P-43m)

Theoretical PolymorphDirect Reaction:
Sn + 2I₂

Commonly Observed Product
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Caption: Relationship between the two documented cubic crystal structures of Tin(IV) Iodide.

Conclusion
This technical guide has detailed the known crystal structures of tin(IV) iodide, providing

comprehensive crystallographic data and a standardized synthesis protocol. While the "alpha"

and "beta" nomenclature is not established for SnI₄, the existence of two distinct cubic

polymorphs offers avenues for further research into their phase relationship and the specific

conditions that may favor the formation of the less common P-43m structure. The information

presented herein serves as a valuable resource for scientists and researchers working with this

important inorganic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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